n-(2-Methyl-2-morpholinopropyl)propionamide

• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol
• IUPAC Name: N-(2-methyl-2-morpholin-4-ylpropyl)propanamide
• InChI: InChI=1S/C11H22N2O2/c1-4-10(14)12-9-11(2,3)13-5-7-15-8-6-13/h4-9H2,1-3H3,(H,12,14)
• InChI Key: RUTRLXCYCAWMCQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCC(C)(C)N1CCOCC1

Description

n-(2-Methyl-2-morpholinopropyl)propionamide: is an organic compound with the molecular formula C11H22N2O2. It is a derivative of propionamide, featuring a morpholine ring and a methyl group attached to the propyl chain.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of n-(2-Methyl-2-morpholinopropyl)propionamide typically involves the reaction of propionamide with 2-methyl-2-morpholinopropylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale batch reactions using high-purity starting materials. The process is optimized to ensure high yield and purity of the final product. The reaction conditions, such as temperature, pressure, and reaction time, are carefully controlled to achieve the desired outcome .

Chemical Reactions Analysis

Types of Reactions: n-(2-Methyl-2-morpholinopropyl)propionamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced derivatives.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines .

Scientific Research Applications

n-(2-Methyl-2-morpholinopropyl)propionamide has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of n-(2-Methyl-2-morpholinopropyl)propionamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

• N-methyl propionamide
• 2-Cyclohexyl-N-methyl-N-phenyl-propionamide
• 2-Methyl-N-(1-naphthyl)propionamide
• N-(diphenyl-methyl)-3,3,3-triphenyl-propionamide
• N,N-diethyl-2-methyl-3-phenyl-propionamide

Uniqueness: n-(2-Methyl-2-morpholinopropyl)propionamide is unique due to its specific structural features, such as the presence of a morpholine ring and a methyl group on the propyl chain. These structural elements contribute to its distinct chemical and biological properties, setting it apart from other similar compounds .